(3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone

• IUPAC Name: 1-[3-(3-fluoro-4-methoxybenzoyl)piperidin-1-yl]-2-pyrimidin-2-ylsulfanylethanone
• InChI: InChI=1S/C19H20FN3O3S/c1-26-16-6-5-13(10-15(16)20)18(25)14-4-2-9-23(11-14)17(24)12-27-19-21-7-3-8-22-19/h3,5-8,10,14H,2,4,9,11-12H2,1H3
• InChI Key: UWXAFSDJXQVHIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2CCCN(C2)C(=O)CSC3=NC=CC=N3)F
• Molecular Formula: C19H20FN3O3S
• Molecular Weight: 389.4 g/mol

Description

(3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone, also known as ML197, is a small molecule inhibitor that has been developed for research purposes. It is a potent inhibitor of the protein kinase C-related kinase 5 (PRK5), which is involved in various biological processes such as cell proliferation, differentiation, and survival.

Mechanism of Action

PRK5 is a serine-threonine kinase that plays a crucial role in various biological processes. It is involved in the regulation of cell proliferation, differentiation, and survival. (3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone inhibits the activity of PRK5 by binding to its ATP-binding site, thus preventing the phosphorylation of its downstream targets.
Biochemical and Physiological Effects:
(3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone has been shown to have significant effects on various cellular processes. It inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also regulates the differentiation of stem cells and promotes the survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone is its specificity towards PRK5. It does not affect the activity of other kinases, making it a valuable tool for studying the biological functions of PRK5. However, its moderate potency and solubility limit its application in some experimental settings.

Future Directions

(3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone has the potential to be developed into a therapeutic agent for various diseases. Further studies are needed to optimize its potency, selectivity, and pharmacokinetic properties. Its mechanism of action and downstream targets also need to be elucidated to fully understand its biological functions. Additionally, its application in combination with other drugs or therapies should be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of (3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone involves a series of chemical reactions starting from commercially available starting materials. The final product is obtained after several purification steps, including column chromatography and recrystallization. The overall yield of the synthesis is moderate, but the purity of the final product is high.

Scientific Research Applications

(3-fluoro-4-methoxyphenyl){1-[(2-pyrimidinylthio)acetyl]-3-piperidinyl}methanone has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Its inhibitory effect on PRK5 makes it a promising candidate for the development of targeted therapies.